Cas no 228401-40-9 (Benzenamine, 4-[(2-methyl-4-pyridinyl)oxy]-)

Benzenamine, 4-[(2-methyl-4-pyridinyl)oxy]- structure
228401-40-9 structure
Product Name:Benzenamine, 4-[(2-methyl-4-pyridinyl)oxy]-
CAS No:228401-40-9
MF:C12H12N2O
MW:200.236482620239
CID:1414874
PubChem ID:23023075
Update Time:2025-04-20

Benzenamine, 4-[(2-methyl-4-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2-methyl-4-pyridinyl)oxy]-
    • DB-194953
    • AKOS027325595
    • 4-(2-methylpyridin-4-yloxy)phenylamine
    • {4-[(2-Methylpyridin-4-yl) oxy] phenyl} amine
    • 4-(2-Methyl-4-pyridinyloxy)aniline
    • {4-[(2-Methylpyridin-4-yl) oxy]phenyl}amine
    • 228401-40-9
    • {4-[(2-Methylpyridin-4-yl)oxy]phenyl}amine
    • 4-[(2-methyl-4-pyridinyl)oxy]aniline
    • SCHEMBL178024
    • {4-[(2-Methylpyridin-4-yl)oxy)phenyl}amine
    • 4-[(2-Methyl-4-pyridinyl)oxy]benzenamine
    • {4-[(2-Methylpyridin-4-yl) oxy]phenyl} amine
    • FUTUMJDCMILZFM-UHFFFAOYSA-N
    • Inchi: 1S/C12H12N2O/c1-9-8-12(6-7-14-9)15-11-4-2-10(13)3-5-11/h2-8H,13H2,1H3
    • InChI Key: FUTUMJDCMILZFM-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C(C)C=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 200.09506
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • PSA: 48.14
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